Cas no 1401333-06-9 (Methyl 4-aminoadamantane-1-carboxylate)
1401333-06-9 structure
Product Name:Methyl 4-aminoadamantane-1-carboxylate
CAS No:1401333-06-9
MF:C12H19NO2
MW:209.2847635746
CID:2099784
Update Time:2023-08-03
Methyl 4-aminoadamantane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl cis-4-AMino-1-AdaMantane Carboxylate
- methyl 4-aminoadamantane-1-carboxylate
- 4-amino-adamantane-1-carboxylic acid methyl ester
- Cis-methyl 4-aminoadamantane-1-carboxylate
- Trans-methyl 4-aminoadamantane-1-carboxylate
- 4-amino-adamantan-1-carboxylic acid methyl ester
- 4-aminoadamantane-1-carboxylic acid methyl ester
- Methyl 4-aminoadamantane-1-carboxylate
-
- Inchi: 1S/C12H19NO2/c1-15-11(14)12-4-7-2-8(5-12)10(13)9(3-7)6-12/h7-10H,2-6,13H2,1H3
- InChI Key: IXBLQWDWMIYKKE-UHFFFAOYSA-N
- SMILES: O(C)C(C12CC3CC(C1)C(C(C3)C2)N)=O
Computed Properties
- Exact Mass: 209.141578849 g/mol
- Monoisotopic Mass: 209.141578849 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 52.3
- Molecular Weight: 209.28
Experimental Properties
- Density: 1.166±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.86 g/l) (25 º C),
Methyl 4-aminoadamantane-1-carboxylate Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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